7-(4-ethoxyphenyl)-5-phenyl-N-(pyridin-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Molecular Formula: C26H23N5O
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 7-(4-ethoxyphenyl)-5-phenyl-N-(pyridin-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C26H23N5O/c1-2-32-22-13-11-21(12-14-22)31-17-23(19-8-4-3-5-9-19)24-25(29-18-30-26(24)31)28-16-20-10-6-7-15-27-20/h3-15,17-18H,2,16H2,1H3,(H,28,29,30)
• InChI Key: XKALPUIFAIDVSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)NCC4=CC=CC=N4)C5=CC=CC=C5

Description

7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE is a complex heterocyclic compound that belongs to the pyrrolopyrimidine family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of a pyrimidine derivative with an appropriate pyrrole derivative under controlled conditions. The reaction often requires the use of catalysts such as sodium ethoxide or sodium hydroxide to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the compound. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine and pyrimidine rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly cyclin-dependent kinases (CDKs) and protein kinases.

Medicine: Explored for its anticancer properties due to its ability to inhibit cell proliferation.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE involves the inhibition of specific enzymes and receptors. The compound binds to the active site of enzymes, blocking their activity and thereby inhibiting cell proliferation. This is particularly relevant in the context of cancer treatment, where the compound can inhibit the growth of cancer cells by targeting cyclin-dependent kinases .

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[4,3-d]pyrimidin-7-ones: These compounds also exhibit enzyme inhibitory activity and have been studied for their antibacterial and antifungal properties.

Pyrido[2,3-d]pyrimidin-4-ones: Similar in structure and function, these compounds are known for their kinase inhibitory activities.

Uniqueness

7-(4-ETHOXYPHENYL)-5-PHENYL-N-[(PYRIDIN-2-YL)METHYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE is unique due to its specific substitution pattern, which enhances its binding affinity and selectivity towards certain enzymes and receptors. This makes it a promising candidate for drug development and other scientific applications.